Amooranin

• Molecular Formula: C30H46O4
• Molecular Weight: 470.7 g/mol
• IUPAC Name: (4aS,6aS,6aS,6bR,8aR,12aS,14bS)-12a-(hydroxymethyl)-2,2,6a,6b,9,9-hexamethyl-10-oxo-3,4,5,6,6a,7,8,8a,11,12,13,14b-dodecahydro-1H-picene-4a-carboxylic acid
• InChI: InChI=1S/C30H46O4/c1-25(2)13-15-29(24(33)34)16-14-27(5)19(20(29)17-25)7-8-22-28(27,6)11-9-21-26(3,4)23(32)10-12-30(21,22)18-31/h7,20-22,31H,8-18H2,1-6H3,(H,33,34)/t20-,21-,22-,27+,28+,29-,30+/m0/s1
• InChI Key: SEOWASFHYNYGBU-RHXAIUOTSA-N
• Isomeric SMILES: C[C@@]12CC[C@@H]3[C@@]([C@H]1CC=C4[C@]2(CC[C@@]5([C@H]4CC(CC5)(C)C)C(=O)O)C)(CCC(=O)C3(C)C)CO
• Canonical SMILES: CC1(CCC2(CCC3(C(=CCC4C3(CCC5C4(CCC(=O)C5(C)C)CO)C)C2C1)C)C(=O)O)C
• synonyms: 25-hydroxy-3-oxoolean-12-en-28-oic acid; amooranin

Description

Amooranin is a natural product found in Liquidambar formosana and Aphanamixis polystachya with data available.

Scientific Research Applications

1. Anticancer Properties

Amooranin (AMR), derived from Amoora rohituka, exhibits significant potential in cancer treatment. Research indicates its effectiveness in inducing apoptosis in various cancer cell lines. For instance, it has been shown to trigger apoptosis through caspase activity in human breast carcinoma cells, including MCF-7 and multidrug-resistant variants (Rabi et al., 2003). Similarly, AMR and its derivatives have displayed cytotoxic effects against MCF-7 and HeLa cells, selectively targeting tumor tissues (Rabi et al., 2002). Additionally, AMR has been found to overcome multidrug resistance in leukemia and colon carcinoma cell lines (Ramachandran et al., 2003).

2. Effects on Breast Cancer Cells

Research also demonstrates AMR's specific impact on breast cancer cells. It induces growth arrest and apoptosis in these cells, showing a strong inhibitory effect on cell survival (Rabi et al., 2006). Another study highlights AMR-Me, a derivative of AMR, and its inhibitory effects on PI3K/Akt signaling in hormone-dependent MCF-7 breast cancer cells and inactivation of NF-κB in hormone-independent MDA-MB-231 cells (Rabi et al., 2014).

3. Antimetastatic Properties

A methyl derivative of amooranin, AMR-Me, has shown promise in restricting the adhesion, migration, and invasion of highly metastatic melanoma cells. This effect is attributed to the suppression of various signaling pathways and enzymes involved in metastasis (Sinha et al., 2015).

4. Chemopreventive Effects

Amooranin has also been studied for its chemopreventive properties. Preclinical evidence suggests that AMR-Me, a synthetic analog of AMR, significantly attenuates mammary tumor incidence and burden in rat models, indicating its potential as a chemopreventive agent for breast cancer (Bishayee et al., 2012).

5. Anti-Inflammatory Effects

Methyl amooranin (AMR-Me) has demonstrated anti-inflammatory effects in the context of breast cancer, targeting the NF-κB-evoked inflammatory cascade. This mechanism contributes to its chemopreventive efficacy in rat mammary carcinogenesis models (Mandal et al., 2014).